True ammonium sulfide True ammonium sulfide
Brand Name: Vulcanchem
CAS No.: 12135-76-1
VCID: VC0085412
InChI: InChI=1S/2H3N.S/h2*1H3;/q;;-2/p+2
SMILES: [NH4+].[NH4+].[S-2]
Molecular Formula: H6N2S+2
Molecular Weight: 68.15 g/mol

True ammonium sulfide

CAS No.: 12135-76-1

Main Products

VCID: VC0085412

Molecular Formula: H6N2S+2

Molecular Weight: 68.15 g/mol

True ammonium sulfide - 12135-76-1

CAS No. 12135-76-1
Product Name True ammonium sulfide
Molecular Formula H6N2S+2
Molecular Weight 68.15 g/mol
IUPAC Name diazanium;sulfide
Standard InChI InChI=1S/2H3N.S/h2*1H3;/q;;-2/p+2
Standard InChIKey UYJXRRSPUVSSMN-UHFFFAOYSA-P
SMILES [NH4+].[NH4+].[S-2]
Canonical SMILES [NH4+].[NH4+].[S-2]
Boiling Point 40 °C /Ammonium sulfide solution/
Colorform Yellow-orange crystals.
Compound is found as colorless to yellow crystals below -18 °C or as yellow-orange crystals
Density 1 g/mL at 25 °C /Ammonium sulfide solution/
Flash Point 72 °C (Closed cup)
Melting Point Approximately 0 °C; decomposes
Shelf Life True sulfide is stable only in absence of moisture & below 0 °C.
Solubility Soluble in water
Soluble in ethanol, alkalies
PubChem Compound 25519
Last Modified Nov 11 2021
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